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molecular formula C9H7ClO2 B8314932 Chlorophenyl acrylate

Chlorophenyl acrylate

Cat. No. B8314932
M. Wt: 182.60 g/mol
InChI Key: GOUZWCLULXUQSR-UHFFFAOYSA-N
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Patent
US06939648B2

Procedure details

A solution was prepared containing 98.86 wt. % 4-chlorophenyl acrylate and 1.14 wt. % dibutyltin dilaurate. 0.017 g of this solution was added to a vial containing 0.2519 g diisocyanate-terminated polypropylene glycol (MW=2471), 0.047 g α,ω-dihydroxypolypropylene glycol (MW=425), 0.051 g 4-chlorophenyl acrylate, and 0.00063 g Ciba CGI-784 (photoinitiator). The mixture was thoroughly mixed and allowed to cure overnight at room temperature, while protected from light. The polymerization was a step polymerization of the isocyanate groups with the hydroxyl groups to form a polyurethane with dissolved chlorophenyl acrylate monomer. The mixture appeared clear and transparent to the naked eye. Upon exposure to an intense tungsten light, which initiated polymerization of the acrylate monomer, the sample remained clear and transparent, indicating the compatibility of the monomer and the matrix polymer.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.017 g
Type
reactant
Reaction Step Two
[Compound]
Name
diisocyanate
Quantity
0.2519 g
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
C(OC1C=CC([Cl:12])=CC=1)(=O)C=C.[C:13]([O-:26])(=O)[CH2:14][CH2:15][CH2:16][CH2:17][CH2:18]CCCCCC.[C:27]([O-:40])(=O)[CH2:28][CH2:29]CCCCCCCCC.C([Sn+2]CCCC)CCC>>[C:27]([O:26][C:13]1[CH:14]=[CH:15][CH:16]=[CH:17][C:18]=1[Cl:12])(=[O:40])[CH:28]=[CH2:29] |f:1.2.3|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C=C)(=O)OC1=CC=C(C=C1)Cl
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCCCCCCCC)(=O)[O-].C(CCCCCCCCCCC)(=O)[O-].C(CCC)[Sn+2]CCCC
Step Two
Name
solution
Quantity
0.017 g
Type
reactant
Smiles
Step Three
Name
diisocyanate
Quantity
0.2519 g
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A solution was prepared
CUSTOM
Type
CUSTOM
Details
terminated polypropylene glycol (MW=2471), 0.047 g α,ω-dihydroxypolypropylene glycol (MW=425), 0.051 g 4-chlorophenyl acrylate, and 0.00063 g Ciba CGI-784 (photoinitiator)
ADDITION
Type
ADDITION
Details
The mixture was thoroughly mixed
CUSTOM
Type
CUSTOM
Details
a step polymerization of the isocyanate groups with the hydroxyl groups

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
product
Smiles
Name
Type
product
Smiles
C(C=C)(=O)OC1=C(C=CC=C1)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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